Cas no 2171360-97-5 (3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid)

• Product Name: 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid
• CAS No: 2171360-97-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5907299
• PubChem ID: 165809370
• Update Time: 2025-05-21

3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid
• 3-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl}propanoic acid
• 2171360-97-5
• EN300-1516103

• Inchi： 1S/C27H32N2O5/c1-2-24(26(32)29-16-8-7-9-18(29)14-15-25(30)31)28-27(33)34-17-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,18,23-24H,2,7-9,14-17H2,1H3,(H,28,33)(H,30,31)/t18?,24-/m0/s1
• InChI Key： CUDMFMOUCKELFZ-LUTIACGYSA-N
• SMILES： O=C([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid

Introduction to 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic Acid (CAS No. 2171360-97-5)

3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid, identified by its CAS number 2171360-97-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring, a fluorenyl moiety, and an amino acid-derived side chain. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a myriad of possibilities for its application in drug discovery and therapeutic interventions.

The molecular structure of 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid is meticulously designed to interact with biological targets in a highly specific manner. The piperidine ring, a common pharmacophore in medicinal chemistry, is known for its ability to enhance binding affinity and metabolic stability. In contrast, the fluorenyl group, a substituted benzene derivative, introduces rigidity to the molecule, which can be crucial for optimizing pharmacokinetic profiles. The amino acid-derived side chain, specifically the (S)-configuration at the second carbon atom, adds an additional layer of stereochemical specificity that is often exploited in the design of biologically active compounds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. These computational tools have been instrumental in identifying potential drug candidates that exhibit favorable pharmacological properties. For instance, studies have shown that the combination of the piperidine and fluorenyl moieties in 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid can lead to enhanced binding affinity to certain enzyme targets, making it a promising candidate for further development as an inhibitor or modulator.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of chiral auxiliaries and asymmetric catalysis is particularly important given the presence of the (S)-configured amino acid moiety. The methoxycarbonyl group on the fluorenyl ring not only serves as a protecting group during synthesis but also contributes to the overall solubility and bioavailability of the compound. These synthetic considerations are critical for ensuring that the final product meets the stringent requirements for preclinical and clinical studies.

In terms of biological activity, preliminary studies have suggested that 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid may exhibit potent effects on various biological pathways. The piperidine ring has been shown to interact with G-protein coupled receptors (GPCRs), while the fluorenyl group can influence protein-protein interactions. Additionally, the amino acid-derived side chain may target specific enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. These findings underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

The field of medicinal chemistry is continually evolving, with new methodologies and technologies being developed to accelerate drug discovery processes. High-throughput screening (HTS) techniques, combined with machine learning algorithms, have revolutionized the way new drug candidates are identified and prioritized. In this context, 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid represents an excellent example of how structural complexity can be leveraged to develop molecules with unique biological properties.

Ongoing research is focused on elucidating the detailed mechanism of action of this compound and exploring its potential therapeutic applications. Preclinical studies are underway to evaluate its efficacy and safety profiles in various disease models. The results from these studies will provide valuable insights into its potential as a therapeutic agent and guide further optimization efforts. Additionally, collaborations between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality.

The impact of such compounds on modern medicine cannot be overstated. The ability to design molecules with high specificity and potency has revolutionized treatment strategies for numerous diseases. As our understanding of biological systems continues to grow, so does our capacity to develop innovative therapeutics. Compounds like 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid, with their complex structures and multifaceted functionalities, are at the forefront of this exciting journey towards more effective and targeted treatments.

In conclusion, 3-{1-(2S)-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanoylpiperidin}-2-y]propanoic acid (CAS No. 2171360--97--5) is a promising compound with significant potential in pharmaceutical research. Its intricate structure, derived from a combination of pharmacophores such as piperidine and fluorenyl groups, makes it an attractive candidate for further development as a therapeutic agent. With ongoing research aimed at elucidating its mechanism of action and exploring its therapeutic applications, this compound represents an exciting advancement in drug discovery.